Cas no 319491-46-8 (N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide)

• Product Name: N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide
• CAS No: 319491-46-8
• MF: C₂₃H₂₄N₄O₆
• MW: 452.459865570068
• CID: 5319473
• Update Time: 2025-06-18

N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-hexyl-7-hydroxy-N'-(4-nitrobenzoyl)-2-oxo-2H-chromene-3-carbohydrazonamide
• Benzoic acid, 4-nitro-, 2-[(6-hexyl-7-hydroxy-2-oxo-2H-1-benzopyran-3-yl)iminomethyl]hydrazide
• N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide

• Inchi： 1S/C23H24N4O6/c1-2-3-4-5-6-16-11-17-12-19(23(30)33-21(17)13-20(16)28)24-14-25-26-22(29)15-7-9-18(10-8-15)27(31)32/h7-14,28H,2-6H2,1H3,(H,24,25)(H,26,29)
• InChI Key： KGJUJOFKDQKMIK-UHFFFAOYSA-N
• SMILES： C(NNC=NC1=CC2=CC(CCCCCC)=C(O)C=C2OC1=O)(=O)C1=CC=C([N+]([O-])=O)C=C1

Additional information on N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide

Professional Introduction to N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide (CAS No. 319491-46-8)

N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide, a compound with the chemical identifier CAS No. 319491-46-8, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, characterized by its intricate molecular architecture, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structure of this molecule integrates several pharmacophoric elements that are highly relevant to contemporary research efforts aimed at developing novel therapeutic agents.

The molecular framework of N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide is notable for its combination of a chromenone core and a nitro-substituted benzohydrazide moiety. The chromenone moiety, specifically the 6-hexyl-7-hydroxy derivative, contributes to the compound's solubility and bioavailability, while the nitrobenzohydrazide segment introduces reactivity that is useful in further chemical modifications. This dual functionality makes the compound a versatile intermediate in synthetic protocols designed to generate more complex pharmacological entities.

Recent studies have highlighted the importance of chromenone derivatives in medicinal chemistry, particularly for their antimicrobial, anti-inflammatory, and antioxidant properties. The presence of a hydroxyl group at the 7-position of the chromenone ring enhances its interaction with biological targets, making it a valuable scaffold for drug development. In contrast, the nitro group in the benzohydrazide component can be selectively reduced or transformed into other functional groups, providing synthetic chemists with multiple pathways for structural diversification.

The pharmacological potential of N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide has been explored in several contexts. For instance, researchers have investigated its interaction with enzymes and receptors that are implicated in various disease states. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain kinases and oxidoreductases, which are known to play roles in cancer progression and inflammatory responses. These findings align with broader trends in drug discovery where natural product-inspired scaffolds are being leveraged to identify novel bioactive molecules.

The synthetic utility of this compound is further underscored by its role as a precursor in multi-step organic transformations. The methylidene group between the chromenone and benzohydrazide moieties serves as a versatile handle for cross-coupling reactions, allowing for the introduction of additional substituents that can modulate biological activity. Such modifications are critical in optimizing lead compounds for clinical development. Moreover, the hexyl side chain enhances lipophilicity, which is often a desirable trait for oral bioavailability and membrane permeability.

In the realm of computational chemistry, N'-(Z)-amino(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)methylidene-4-nitrobenzohydrazide has been subjected to molecular modeling studies to elucidate its binding interactions with biological targets. These simulations have provided insights into how different parts of the molecule contribute to its overall affinity and selectivity. Such data are invaluable for guiding medicinal chemists in designing next-generation analogs with improved pharmacokinetic profiles.

The integration of machine learning techniques has also been applied to analyze structural alerts and predict potential toxicities associated with this compound. By leveraging large datasets of experimentally determined bioactivities and toxicological endpoints, researchers can prioritize compounds that are less likely to exhibit adverse effects while maintaining desired therapeutic efficacy. This approach aligns with current industry practices aimed at accelerating drug development pipelines through data-driven decision-making.

The role of this compound in combinatorial chemistry and library synthesis cannot be overstated either. Its modular structure allows for rapid assembly of diverse libraries through automated synthesis platforms, enabling high-throughput screening programs to identify hits with promising biological activity. Such libraries serve as foundational resources for academic and industrial research teams seeking to discover new drugs.

Future directions involving N'-(Z)-amino(6-hexyl-7-hydroxy-2H-chromenonmethylidene]-4-nitrobenzohydrazide may include exploring its derivatives as probes for mechanistic studies or as starting points for developing treatments against neglected tropical diseases. The adaptability of its core structure makes it an attractive candidate for further derivatization using modern synthetic methodologies such as flow chemistry or biocatalysis.

In conclusion, N'-(Z)-amino(6-hexylmethylidene]-4-nitrobenzohydrazide represents a compelling example of how structural complexity can be leveraged to generate molecules with therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable tool in both academic research and industrial drug discovery efforts. As our understanding of biological systems continues to evolve at an unprecedented pace, compounds like this one will undoubtedly play an increasingly important role in shaping next-generation therapeutics.